(±)7(8)-EpDPA

• CAS No.: 895127-66-9
• Product Name: (±)7(8)-EpDPA
• Molecular Formula: C22H32O3
• Molecular Weight: 344.5
• Standard InChI: InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20-21(25-20)18-15-13-16-19-22(23)24/h3-4,6-7,9-10,12-15,20-21H,2,5,8,11,16-19H2,1H3,(H,23,24)/b4-3-,7-6-,10-9-,14-12-,15-13-/t20-,21+/m1/s1
• Standard InChIKey: OHYKIJBTVXMLKX-JYFGGXQQSA-N
• SMILES: CC/C=CC/C=CC/C=CC/C=CC[C@@H](O1)[C@@H]1C/C=CCCC(O)=O
• Description: Docosahexaenoic acid (DHA, Item No. 90310) is the most abundant ω-3 fatty acid in neural tissues, especially in the brain and retina. (±)7(8)-EpDPA is an epoxide derivative of DHA that is generated by the action of cytochrome P450 epoxygenases. It is naturally occurring in plasma and brain and spinal cord tissues and is increased following dietary supplementation with ω-3 fatty acids. (±)7(8)-EpDPA and other epoxy metabolites of DHA modulate receptor and channel activities to evoke diverse effects, such as promoting vasodilation, inhibiting angiogenesis, and decreasing inflammatory and neuropathic pain. (±)7(8)-EpDPA is a substrate of soluble epoxide hydrolase (KM = 15 µM), which converts it to the corresponding diol.
• Synonyms: (±)7,8-EDP;(±)7,8-EpDPE;(±)7,8-epoxy DPA;(±)7,8-epoxy Docosapentaenoic Acid
• Reference: 1.Spector, A.A., and Kim, H.Y. Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. Biochimica et Biophysica Acta 1851(4), 356-365 (2015).
• Last Modified: Aug 20 2021